Cas no 51439-05-5 (2-Tetradecanone, 1-phenyl-)

• Product Name: 2-Tetradecanone, 1-phenyl-
• CAS No: 51439-05-5
• MF: C₂₀H₃₂O
• MW: 288.467486381531
• CID: 1575070
• PubChem ID: 12759870
• Update Time: 2025-04-21

2-Tetradecanone, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Tetradecanone, 1-phenyl-
• 1-phenyltetradecan-2-one
• AKOS012718585
• 51439-05-5
• DTXSID80509182
• SCHEMBL7038549

• Inchi： 1S/C20H32O/c1-2-3-4-5-6-7-8-9-10-14-17-20(21)18-19-15-12-11-13-16-19/h11-13,15-16H,2-10,14,17-18H2,1H3
• InChI Key： BFYNSXPJCGTQIP-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 288.24546
• Monoisotopic Mass: 288.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07